![molecular formula C19H18ClN3O3S2 B2400349 N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide CAS No. 862807-40-7](/img/structure/B2400349.png)
N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as BML-210, is a chemical compound that has been synthesized and studied for its potential therapeutic applications.
Scientific Research Applications
Synthesis and Microbial Studies
Compounds with structures related to N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide have been synthesized for microbial studies. For instance, derivatives of benzothiazole have been prepared and evaluated for their antibacterial and antifungal activities. This suggests that our compound of interest could serve as a starting point or intermediate in the synthesis of antimicrobial agents (Patel & Agravat, 2007).
Heterocyclic Compound Synthesis
The synthesis of heterocyclic compounds, which are crucial in drug development, often involves complex molecules similar to this compound. These processes are essential for creating pharmacologically active molecules that can target various diseases. The compound could potentially be used in the synthesis of novel heterocyclic systems with potential pharmaceutical applications (Adhami et al., 2014).
Antimicrobial and Anti-Inflammatory Agents
Research has also focused on synthesizing novel compounds for antimicrobial and anti-inflammatory purposes. The structure of this compound suggests it could be a precursor or a structural motif in the development of drugs aimed at treating infections and inflammation. Such compounds have shown significant COX-2 inhibition, promising for anti-inflammatory drug development (Abu‐Hashem et al., 2020).
Synthesis of Complex Organic Molecules
The intricate structure of this compound indicates its utility in synthesizing complex organic molecules. Such molecules can serve as key intermediates or final products in medicinal chemistry, materials science, and nanotechnology. The methodology for synthesizing such compounds often involves multi-step reactions, highlighting the importance of understanding and utilizing complex molecules for advanced scientific research (Xiu-lan, 2009).
properties
IUPAC Name |
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClN3O3S2/c1-12-4-9-15(20)17-16(12)21-19(27-17)22-18(24)13-5-7-14(8-6-13)28(25,26)23-10-2-3-11-23/h4-9H,2-3,10-11H2,1H3,(H,21,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKYGELNWXQCGOS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClN3O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.